Cas no 256955-17-6 (N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide)

• Product Name: N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide
• CAS No: 256955-17-6
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• MDL: MFCD00829661
• CID: 5194856
• Update Time: 2025-05-19

N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-(pyrimidin-2-ylthio)acetamide
• N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide

• MDL： MFCD00829661
• Inchi： 1S/C13H13N3O2S/c1-18-11-5-3-10(4-6-11)16-12(17)9-19-13-14-7-2-8-15-13/h2-8H,9H2,1H3,(H,16,17)
• InChI Key： VRTPKRZBUUSVIM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1=NC=CC=N1

Additional information on N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide

Introduction to N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide (CAS No. 256955-17-6)

N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide, identified by its CAS number 256955-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structural composition of N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide consists of a phenyl ring substituted with a methoxy group at the fourth position, linked to an acetamide moiety. This acetamide is further connected to a pyrimidine ring that bears a sulfur atom at the second position. Such a structural motif is commonly found in bioactive molecules, suggesting a possible interaction with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The presence of both aromatic and heterocyclic rings in N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide makes it a promising candidate for further investigation. The methoxy group on the phenyl ring can influence electronic properties and binding interactions, while the pyrimidine-sulfanyl moiety may contribute to specific recognition events with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The versatility of its structural framework allows for modifications that can fine-tune its biological activity. For instance, derivatives of N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide have been explored for their ability to interact with enzymes and receptors involved in metabolic disorders, inflammation, and other pathological conditions.

The field of medicinal chemistry has seen significant advancements in the use of computational methods to predict and optimize the properties of bioactive molecules. N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide has been subjected to various computational studies aimed at understanding its binding affinity and mode of interaction with potential targets. These studies have provided valuable insights into how structural modifications can enhance its efficacy and selectivity.

In addition to computational approaches, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the three-dimensional structure of N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide. These structural determinations have been crucial in understanding how the compound interacts with biological targets at the molecular level. Such detailed structural information is essential for designing more effective drugs with improved pharmacokinetic properties.

The synthesis of N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide represents a significant achievement in organic chemistry. The multi-step synthetic route involves strategic bond formations and functional group transformations that highlight the synthetic prowess required to produce complex molecules. Advances in synthetic methodologies have enabled chemists to access increasingly sophisticated structures, opening up new avenues for drug discovery.

The pharmacological profile of N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide has been evaluated in various preclinical models. Initial studies have shown promising results in terms of modulating key biological pathways. For example, derivatives of this compound have demonstrated inhibitory activity against enzymes implicated in cancer progression and inflammatory diseases. These findings underscore the potential therapeutic applications of N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide.

The development of novel therapeutic agents often involves a rigorous process of optimization to enhance efficacy and minimize side effects. The structural features of N-(4-methoxyphenyl)-2-(pyrimidin-2-ylsulfanyl)acetamide strong>, including its aromatic and heterocyclic components, provide multiple opportunities for such optimization. By leveraging modern synthetic techniques and computational tools, researchers can systematically modify this compound to improve its pharmacological properties.

In conclusion, N-(4-methoxyphenyl)-2-(pyrimidin - 2 - ylsulfanyl)acetamide (CAS No. 256955 - 17 - 6) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it a valuable candidate for further development. As our understanding of biological pathways continues to expand, compounds like N- ( 4 - meth oxyph en yl ) - ( stron g > 2 - ( py rim id ine - 2 - yl sulf any l ) ac eta m ide stron g > ) are poised to play a crucial role in the next generation of therapeutics.